9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: 9-methyl-6-(5-pyrimidin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)purine
• InChI: InChI=1S/C16H18N8/c1-22-10-21-13-14(22)19-9-20-15(13)23-5-11-7-24(8-12(11)6-23)16-17-3-2-4-18-16/h2-4,9-12H,5-8H2,1H3
• InChI Key: ORBYLXVIIJOTPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=CC=N5
• Molecular Formula: C16H18N8
• Molecular Weight: 322.37 g/mol
• CAS No.: 2640971-93-1

Description

9-Methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a heterocyclic compound featuring a purine core linked to a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety substituted with a pyrimidin-2-yl group. This structure combines pharmacophoric elements of purines (critical in nucleotide metabolism and signaling) and pyrrolo-pyrrole systems (noted for conformational rigidity and hydrogen-bonding capacity).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine typically involves multi-step organic reactions. One common approach is the condensation of appropriate starting materials under controlled conditions to form the desired purine derivative. For instance, the synthesis may begin with the preparation of the pyrimidine intermediate, followed by its coupling with a purine precursor. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the purine or pyrimidine rings, often facilitated by reagents like halides or amines

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various alkylated or aminated products .

Scientific Research Applications

9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and viral infections.

Industry: Utilized in the development of novel materials with specific properties .

Mechanism of Action

The mechanism of action of 9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine involves its interaction with specific molecular targets within cells. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For instance, it may inhibit certain kinases involved in cell proliferation, thereby exerting anti-cancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural similarities with other bicyclic heterocycles, though key differences in substituents and core systems dictate distinct physicochemical and biological properties. Below is a comparative analysis:

Compound Name	Core Structure	Substituents	Key Features
9-Methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (Target Compound)	Purine + Octahydropyrrolo[3,4-c]pyrrole	Pyrimidin-2-yl at position 5	High polarity due to pyrimidine; potential kinase inhibition via H-bonding
9-Methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine	Purine + Octahydropyrrolo[3,4-c]pyrrole	3-Methyl-1,2,4-oxadiazole at position 5	Reduced polarity vs. pyrimidine; enhanced metabolic stability via oxadiazole
Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylate (9a)	Pyrrolo[2,3-c]pyridine	Ethyl ester at position 2	Simpler monocyclic system; moderate synthetic yield (60%)
Ethyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (9b)	Pyrrolo[2,3-c]pyridine	Chloro at position 5, ethyl ester	Electrophilic chloro group enhances reactivity for cross-coupling

Key Findings

Substituent Impact on Bioactivity The pyrimidin-2-yl group in the target compound introduces aromaticity and hydrogen-bonding capacity, critical for interactions with ATP-binding pockets in kinases. The chloro substituent in compound 9b () enables facile functionalization, a feature absent in the target compound, which may restrict its synthetic versatility .

Synthetic Accessibility

• The target compound’s bicyclic system requires multi-step synthesis, whereas pyrrolo[2,3-c]pyridines (e.g., 9a, 9b) are synthesized in moderate yields (60%) via straightforward esterification . This highlights a trade-off between structural complexity and synthetic feasibility.

Conformational Rigidity

• The octahydropyrrolo[3,4-c]pyrrole moiety in the target compound imposes conformational constraints, likely enhancing target selectivity compared to the more flexible pyrrolo[2,3-c]pyridines .

Biological Activity

The compound 9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a complex purine derivative that has gained attention for its potential biological activities, particularly in the field of medicinal chemistry. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{21}N_{7}$ with a molecular weight of approximately 317.39 g/mol. Its structure features a purine core substituted with a pyrimidine and an octahydropyrrolo moiety, which may contribute to its biological activity.

Property	Value
Molecular Formula	C17H21N7
Molecular Weight	317.39 g/mol
CAS Number	2640903-29-1

Anticancer Activity

Research indicates that derivatives of pyrrolo[3,4-c]pyrrole and related structures exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that compounds similar to 9-methyl-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine can inhibit the growth of human lung adenocarcinoma (A549), cervical carcinoma (HeLa), and pancreatic adenocarcinoma (CFPAC-1) cells.

• Mechanism of Action : The anticancer effects are often attributed to the induction of apoptosis and cell cycle arrest. For example, compounds in this class have been shown to activate mitochondrial apoptotic pathways, leading to increased cell death in cancer cells .
• Case Studies : In a recent study on pyrrolo[2,3-d]pyrimidines, a derivative exhibited an IC50 value of 0.79 µM against CFPAC-1 cells, indicating potent growth inhibition . Such findings suggest that modifications to the purine structure can enhance cytotoxicity.

Other Biological Activities

Beyond anticancer properties, there is emerging evidence that purine derivatives can modulate various biological pathways:

• Neuroprotective Effects : Some studies have explored the neuroprotective potential of related purines against neuroinflammation and cognitive decline induced by amyloid-beta peptides. These compounds may mitigate memory impairment and reduce pro-inflammatory cytokines in animal models .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of purine derivatives:

• Substituent Influence : The presence of specific substituents on the pyrimidine or octahydropyrrolo moiety can significantly affect the binding affinity and selectivity for biological targets.
• Cyclic Amines : Incorporation of cyclic amines has been shown to improve kinase inhibition by enhancing hydrogen bonding interactions with target proteins .